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Compound of Interest

Compound Name: EHT 1864

Cat. No.: B1671146

EHT 1864 is a small molecule inhibitor that has garnered significant interest within the research
community for its specific action on the Rac family of small GTPases. This technical guide
provides an in-depth overview of the foundational research concerning EHT 1864's biological
activity, mechanism of action, and its effects on various cellular processes. The information is
tailored for researchers, scientists, and drug development professionals, presenting
guantitative data, detailed experimental protocols, and visual representations of key signaling
pathways.

Core Mechanism of Action

EHT 1864 functions as a potent and specific inhibitor of the Rac family of small GTPases.[1][2]
Its mechanism involves direct binding to Rac proteins, which promotes the loss of bound
guanine nucleotides (GDP/GTP).[1][2] This action locks the Rac GTPase in an inert and
inactive conformation, thereby preventing its interaction with downstream effectors.[2] This
novel mechanism of guanine nucleotide displacement distinguishes EHT 1864 from other
inhibitors that target upstream activators or downstream effectors of Rho GTPases.[3]

Quantitative Biological Data

The biological activity of EHT 1864 has been quantified across various studies, providing key
metrics for its potency and efficacy.
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Parameter Value Target Notes
Binding Affinity (Kd) 40 nM Racl

50 nM Raclb

60 nM Rac2

230 nM Rac3

] At 5 uM concentration
o o Glucose-Stimulated )
Inhibition of GSIS ~13% (not significant) ) ) in INS-1 832/13 cells.
Insulin Secretion 4]

_ At 10 uM
o Glucose-Stimulated o
Complete Inhibition concentration in INS-1

Insulin Secretion
832/13 cells.[4][5]

At 10 uM
concentration in INS-1
832/13 cells.[4]

Effect on Basal Insulin Modest Increase Basal Insulin

Secretion (~50%) Secretion

In guinea pigs with

o ) intraperitoneal
Reduction in Brain ) ] o
AB4O 37% B-amyloid peptide 40 injections of 10 and 40
mg/kg/day for 15
days.[6]

Key Signaling Pathways Modulated by EHT 1864

EHT 1864 primarily impacts signaling pathways downstream of Racl activation. One of the
well-documented effects is its role in the context of glucose-stimulated insulin secretion (GSIS)
in pancreatic p-cells.
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Rac1 Activation Assay Workflow

INS-1 832/13 Cell Culture
(2.5 mM Glucose, 2.5% FBS)

'

Pre-incubation with EHT 1864 (1h)

'

Stimulation with Low (2.5 mM) or
High (20 mM) Glucose (20 min)

'

Cell Lysis

G-LISA Assay for Rac1-GTP

Quantify Fold Change
vs. Low Glucose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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